N-[(4-methoxyphenyl)methyl]-4-thiophen-2-yloxane-4-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-thiophen-2-yloxane-4-carboxamide
• InChI: InChI=1S/C18H21NO3S/c1-21-15-6-4-14(5-7-15)13-19-17(20)18(8-10-22-11-9-18)16-3-2-12-23-16/h2-7,12H,8-11,13H2,1H3,(H,19,20)
• InChI Key: ZFHCVMUGCDKRPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2(CCOCC2)C3=CC=CS3
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

The compound “N-[(4-methoxyphenyl)methyl]-4-thiophen-2-yloxane-4-carboxamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and an amide group, which is a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom. The molecule also contains a methoxy group (O-CH3) attached to a phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the functional groups present. For example, the amide group might undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine. The thiophene ring might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar amide group might increase its solubility in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. If it’s intended to be a drug, it might interact with biological targets such as enzymes or receptors. The specific interactions would depend on the structure of the compound and the target.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental testing. This could include tests for toxicity, flammability, and environmental impact.

Future Directions

Future research could involve studying the compound’s reactivity, stability, and potential applications. If it’s intended to be a drug, it would need to undergo extensive testing to determine its efficacy and safety.